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Compound of Interest

Compound Name: Ethylhexyl methoxycrylene

Cat. No.: B3313932 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of laboratory chemicals is paramount. This guide provides essential procedural information for

the proper disposal of Ethylhexyl methoxycrylene, a common UV filter in cosmetic and

pharmaceutical formulations. Adherence to these guidelines is critical for maintaining a safe

laboratory environment and minimizing environmental impact.

Disposal Plan: A Step-by-Step Guide
The disposal of Ethylhexyl methoxycrylene should be conducted with care, treating it as

potentially hazardous waste unless explicitly classified otherwise by local regulations. The

following steps provide a general operational plan for its disposal.

Consult Safety Data Sheet (SDS) and Local Regulations: Before initiating any disposal

procedure, thoroughly review the manufacturer-specific SDS for Ethylhexyl
methoxycrylene.[1][2][3] Disposal regulations can vary significantly by region and

institution. Always prioritize local and institutional protocols.

Personal Protective Equipment (PPE): Don appropriate PPE before handling the chemical.

This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat.

[1][2]
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Containment of Spills: In the event of a spill, prevent further leakage or spillage if it is safe to

do so.[1][4] Spills should be handled by containing the material, collecting it, and preparing it

for safe disposal.[4]

Collection of Waste:

Solid Waste: Collect any solid form of Ethylhexyl methoxycrylene or contaminated

materials (e.g., absorbent pads, contaminated labware) in a clearly labeled, sealed

container.

Liquid Waste: For liquid formulations containing Ethylhexyl methoxycrylene, absorb the

material with an inert absorbent material such as vermiculite, dry sand, or earth. Do not

use combustible materials like sawdust.[5] Once absorbed, scoop the mixture into a

designated waste container.

Waste Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents and strong acids.[2][6]

Labeling: Clearly label the waste container with the chemical name ("Waste Ethylhexyl
methoxycrylene") and any relevant hazard warnings as indicated in the SDS.

Final Disposal: Arrange for the disposal of the chemical waste through a licensed hazardous

waste disposal company. In some jurisdictions, landfill disposal may be permissible;

however, this should be confirmed with local authorities.[4] Do not discharge the product into

drains, as it can be toxic to aquatic life with long-lasting effects.[1][5]

Quantitative Disposal Data
Specific quantitative data for the disposal of Ethylhexyl methoxycrylene is not consistently

provided across various safety data sheets. The table below summarizes the availability of

such information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/404.htm
https://www.industrialchemicals.gov.au/sites/default/files/STD1444%20Public%20Report%20PDF.pdf
https://www.industrialchemicals.gov.au/sites/default/files/STD1444%20Public%20Report%20PDF.pdf
https://www.benchchem.com/product/b3313932?utm_src=pdf-body
https://www.benchchem.com/product/b3313932?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/33401m.pdf
https://www.koboproductsinc.com/SDSs/TNSS60MZSI-SDS.pdf
https://www.unilongmaterial.com/uploads/Octyl-4-methoxycinnamate-MSDS.pdf
https://www.benchchem.com/product/b3313932?utm_src=pdf-body
https://www.benchchem.com/product/b3313932?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/STD1444%20Public%20Report%20PDF.pdf
https://www.lookchem.com/404.htm
https://cdn.caymanchem.com/cdn/msds/33401m.pdf
https://www.benchchem.com/product/b3313932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3313932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

EPA Hazardous Waste Code Not Specified N/A

RCRA Classification Not Specified N/A

Acceptable Landfill

Concentration
Not Specified N/A

Effluent Concentration Limits Not Specified N/A

Experimental Protocols
Detailed experimental protocols for the degradation or disposal of Ethylhexyl methoxycrylene
are not readily available in the reviewed literature. Disposal methods should align with standard

procedures for chemical waste as outlined above.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ethylhexyl
methoxycrylene.
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Caption: Workflow for the proper disposal of Ethylhexyl methoxycrylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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